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Compound of Interest

Compound Name: TVB-3166

Cat. No.: B2771998

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the use of TVB-3166, a potent
and selective inhibitor of Fatty Acid Synthase (FASN), in preclinical in vivo mouse models. The
information is intended to guide researchers in designing and executing experiments to
evaluate the therapeutic potential of TVB-3166 in various disease contexts, particularly in
oncology and virology.

Mechanism of Action

TVB-3166 is an orally available, reversible inhibitor of FASN, the key enzyme responsible for
the synthesis of palmitate from acetyl-CoA and malonyl-CoA.[1][2][3] By blocking FASN, TVB-
3166 disrupts de novo lipogenesis, a metabolic pathway often upregulated in cancer cells and
required for viral replication.[4][5][6] This inhibition leads to a cascade of downstream effects,
including the disruption of lipid raft architecture, inhibition of critical signaling pathways such as
PI3K-AKT-mTOR and -catenin, and ultimately, the induction of apoptosis in tumor cells.[2][5]

[6]7]

Quantitative Data Summary

The following table summarizes the dosages and administration routes of TVB-3166 used in
various published in vivo mouse model studies.
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Cancer/Di Administr Treatmen
Mouse TVB-3166 . . Key
sease ation Vehicle t T
Model Dosage Findings
Type Route Schedule
Dose-
Non-Small dependent
Cell Lung 30, 60, 100 Oral Not Once daily  tumor
Xenograft »
Cancer mg/kg gavage specified for 20 days  growth
(NSCLC) inhibition.
(8]
Not
Colorectal . TVB-3166
specified
Cancer showed
for TVB- ]
(CRC) anti-
) 3166, buta Not Not Not ] )
Xenograft Patient- - - - proliferativ
] newer specified specified specified )
Derived e effects in
analog
Xenograft CRC cell
TVB-3664 _
(PDX) lines.[4]
was used.
Synergistic
tumor
growth
inhibition
when
Oral Not ] ]
Xenograft NSCLC 60 mg/kg N Once daily = combined
gavage specified )
with
paclitaxel
or
docetaxel.
[9]
Prolonged
] survival
Murine
] N Corn oll and
Viral Hepatitis Oral ) )
) ] 30 mg/kg with 10% Once daily reduced
Infection Virus gavage o
DMSO clinical
(MHV)
symptoms.
[10][11]
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TVB-3166
inhibits
Ovarian Not Oral Not Not
Xenograft N N N xenograft
Cancer specified gavage specified specified
tumor
growth.[3]

Experimental Protocols
Preparation of TVB-3166 for Oral Administration

This protocol is adapted from studies using TVB-3166 in mouse models of viral infection.[10]

Materials:

TVB-3166 powder

Dimethyl sulfoxide (DMSO)

Corn oil

Sterile microcentrifuge tubes

Vortex mixer

Water bath at 37°C

Procedure:
e Weigh the required amount of TVB-3166 powder.

e Add a small volume of DMSO (10% of the final volume) to the vial containing the TVB-3166
powder.

« Briefly vortex the mixture to dissolve the powder.

e Gently warm the solution in a 37°C water bath to aid dissolution.
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» Add corn oil to achieve the final desired concentration (e.g., 5 mg/mL for a 30 mg/kg dose in
a 20g mouse receiving 0.12 mL).

o Vortex the solution thoroughly to ensure a uniform suspension.
o Administer the prepared solution to mice via oral gavage.

Note: For some applications, TVB-3166 has been formulated in 100% PEG-400 and then
diluted with water to a final PEG concentration of 30% for oral dosing.[12]

In Vivo Efficacy Study in a Xenograft Mouse Model

This protocol provides a general framework for assessing the anti-tumor efficacy of TVB-3166.

Materials and Animals:

Immunocompromised mice (e.g., NOD-SCID, BALB/c nude)
e Cancer cell line of interest

o Matrigel (optional)

e TVB-3166 solution

» Vehicle control solution

o Calipers for tumor measurement

e Animal balance

Procedure:

e Tumor Cell Implantation:

o Harvest and resuspend cancer cells in an appropriate medium (e.g., PBS or serum-free
medium).

o Inject the cell suspension (typically 1 x 1076 to 1 x 1077 cells) subcutaneously into the
flank of each mouse. Matrigel may be mixed with the cells to promote tumor growth.
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Tumor Growth Monitoring:
o Monitor the mice regularly for tumor formation.

o Once tumors are palpable and reach a predetermined size (e.g., 150 mm3), randomize the
mice into treatment and control groups.[2][9]

Treatment Administration:

o Administer TVB-3166 or vehicle control to the respective groups via oral gavage at the
desired dose and schedule (e.g., once daily).[8][9]

Data Collection:

o Measure tumor dimensions with calipers twice weekly and calculate tumor volume using
the formula: (Length x Width?) / 2.[2]

o Monitor the body weight of the mice as an indicator of toxicity.[8]

Endpoint:

o Continue treatment for the planned duration or until tumors in the control group reach a
predetermined maximum size.

o At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,
weight, histology, biomarker analysis).

Visualizations
Signaling Pathway of TVB-3166 Action
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Caption: Mechanism of action of TVB-3166.

Experimental Workflow for In Vivo Xenograft Study
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Caption: Xenograft study workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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